Cas no 2377610-50-7 (3-BOC-2-oxo-[1,3]oxazolo[4,5-b]pyridine-7-boronic acid pinacol ester)

• Product Name: 3-BOC-2-oxo-[1,3]oxazolo[4,5-b]pyridine-7-boronic acid pinacol ester
• CAS No: 2377610-50-7
• MF: C₁₇H₂₃BN₂O₆
• MW: 362.185324907303
• CID: 5155315
• Update Time: 2025-06-14

3-BOC-2-oxo-[1,3]oxazolo[4,5-b]pyridine-7-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-BOC-2-oxo-[1,3]oxazolo[4,5-b]pyridine-7-boronic acid pinacol ester
• tert-Butyl 2-oxo-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxazolo[4,5-b]pyridine-3(2h)-carboxylate

• Inchi： 1S/C17H23BN2O6/c1-15(2,3)24-14(22)20-12-11(23-13(20)21)10(8-9-19-12)18-25-16(4,5)17(6,7)26-18/h8-9H,1-7H3
• InChI Key： PXZWKJKPFGKTEQ-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(=O)OC1=C(B1OC(C)(C)C(C)(C)O1)C=CN=2

Additional information on 3-BOC-2-oxo-[1,3]oxazolo[4,5-b]pyridine-7-boronic acid pinacol ester

Research Brief on 3-BOC-2-oxo-[1,3]oxazolo[4,5-b]pyridine-7-boronic acid pinacol ester (CAS: 2377610-50-7)

In recent years, the compound 3-BOC-2-oxo-[1,3]oxazolo[4,5-b]pyridine-7-boronic acid pinacol ester (CAS: 2377610-50-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid pinacol ester derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the oxazolopyridine core and boronic ester functionality, make it a versatile building block for drug discovery programs.

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, a widely used method for carbon-carbon bond formation in medicinal chemistry. Researchers have successfully employed 3-BOC-2-oxo-[1,3]oxazolo[4,5-b]pyridine-7-boronic acid pinacol ester in the synthesis of novel heterocyclic compounds with potential anticancer and anti-inflammatory properties. The BOC-protected amino group and the boronic ester moiety provide excellent stability and reactivity, making it particularly valuable for multi-step synthetic routes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the development of selective kinase inhibitors. The research team utilized 2377610-50-7 as a key intermediate to create a series of potent and selective inhibitors targeting specific protein kinases involved in cancer progression. The study reported improved pharmacokinetic properties and reduced off-target effects compared to previous generation inhibitors, highlighting the compound's importance in drug optimization.

Another significant advancement was reported in ACS Chemical Biology, where researchers employed this boronic acid derivative in the development of proteolysis targeting chimeras (PROTACs). The compound's ability to serve as a linker between target protein binders and E3 ubiquitin ligase recruiters was particularly noteworthy. This application opens new avenues for targeted protein degradation therapies, especially for traditionally "undruggable" targets in oncology and neurodegenerative diseases.

From a synthetic chemistry perspective, recent optimizations in the preparation of 3-BOC-2-oxo-[1,3]oxazolo[4,5-b]pyridine-7-boronic acid pinacol ester have been reported. A 2024 publication in Organic Process Research & Development described an improved scalable synthesis with higher yields and reduced purification steps, addressing previous challenges in large-scale production. These process improvements are crucial for meeting the growing demand for this intermediate in pharmaceutical development.

The compound's stability profile has also been the subject of recent investigations. Studies have shown that proper storage conditions (typically under inert atmosphere at low temperatures) are essential for maintaining its reactivity. Degradation pathways have been characterized, providing valuable information for quality control in pharmaceutical applications. This knowledge is particularly important as the compound moves from research-scale to potential commercial production.

Looking forward, the unique properties of 3-BOC-2-oxo-[1,3]oxazolo[4,5-b]pyridine-7-boronic acid pinacol ester position it as a valuable tool in the development of next-generation therapeutics. Its applications extend beyond traditional small molecule drugs to include targeted protein degraders, covalent inhibitors, and other emerging modalities. As research continues, we anticipate seeing more innovative uses of this versatile building block in drug discovery programs across multiple therapeutic areas.